Cas no 2172435-67-3 (2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine)

• Product Name: 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine
• CAS No: 2172435-67-3
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 5792534
• PubChem ID: 165857824
• Update Time: 2025-06-12

2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2172435-67-3
• [2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenyl]methanamine
• EN300-1476516
• 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine

• Inchi： 1S/C16H24N2/c1-11-6-15(10-18-9-11)13-4-5-16(12-2-3-12)14(7-13)8-17/h4-5,7,11-12,15,18H,2-3,6,8-10,17H2,1H3
• InChI Key： ASHGMUVAUOOZGN-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C2C=CC(=C(CN)C=2)C2CC2)C1

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine

Exploring the Potential of 2-Cyclopropyl-5-(5-Methylpiperidin-3-yl)Phenylmethanamine (CAS No. 2172435-67-3) in Modern Research

In the ever-evolving landscape of chemical research, 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine (CAS No. 2172435-67-3) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopropyl group with a 5-methylpiperidin-3-yl moiety, offering a promising scaffold for various applications. Researchers are particularly intrigued by its potential in addressing contemporary challenges in fields such as drug discovery, neuroscience, and materials science.

The compound's molecular architecture is a key factor driving its popularity. The presence of both aromatic and aliphatic components provides a balance of stability and reactivity, making it a versatile candidate for further modification. Recent studies have highlighted its potential in modulating specific biological pathways, sparking discussions in online forums and academic circles about its role in next-generation therapeutic agents.

One of the most frequently asked questions in search engines regarding CAS 2172435-67-3 revolves around its synthetic accessibility. The compound's synthesis typically involves multi-step organic reactions, with emphasis on controlling stereochemistry at the piperidine ring. This aspect has made it a subject of interest in green chemistry discussions, as researchers explore more sustainable routes to its production.

In the context of current research trends, 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine has been mentioned in relation to structure-activity relationship (SAR) studies. Its unique combination of a phenylmethanamine core with cyclic substituents offers valuable insights into molecular recognition patterns. These properties align well with the growing demand for targeted molecular probes in biochemical research.

The physicochemical properties of this compound have also attracted attention. With moderate lipophilicity and the presence of both hydrogen bond donors and acceptors, it represents an interesting case study in molecular property optimization. These characteristics are particularly relevant in current discussions about bioavailability and blood-brain barrier penetration, topics that frequently appear in scientific literature and online searches.

From a computational chemistry perspective, CAS 2172435-67-3 serves as an excellent model for studying conformational dynamics. The flexibility of its piperidine ring coupled with the constrained cyclopropyl group creates interesting torsional profiles that are being investigated using advanced molecular modeling techniques. This aligns with the increasing interest in AI-driven drug design approaches that dominate current research discussions.

Safety considerations regarding 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) is recommended when working with this material, reflecting the growing emphasis on laboratory safety in research environments.

The commercial availability of CAS 2172435-67-3 has increased in recent years, responding to the growing demand from both academic and industrial researchers. Suppliers often highlight its high purity grades, catering to the needs of high-throughput screening applications. This availability has facilitated its incorporation into various compound libraries for systematic biological evaluation.

Looking forward, the scientific community continues to explore novel derivatives based on the 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine scaffold. The compound's structural features make it particularly suitable for medicinal chemistry optimization campaigns, where researchers seek to balance potency with ADME properties. These ongoing investigations contribute to the compound's relevance in current pharmaceutical research trends.

In conclusion, 2-cyclopropyl-5-(5-methylpiperidin-3-yl)phenylmethanamine (CAS No. 2172435-67-3) represents an intriguing chemical entity with diverse research applications. Its unique structural features and growing body of associated research position it as a compound worth watching in the coming years, particularly as the scientific community addresses current challenges in molecular design and biological targeting strategies.